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Compound of Interest

Compound Name: GSK3-IN-4

Cat. No.: B3132522

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of GSK3-IN-4, a
potent inhibitor of Glycogen Synthase Kinase 3 (GSK3). GSK3-IN-4 targets both GSK-3a and
GSK-3p isoforms with an IC50 in the range of 0.101-1 pM. These protocols are intended to
guide researchers in the effective use of GSK3-IN-4 for both in vitro and in vivo experiments.

Physicochemical and Storage Information

GSK3-IN-4 is a small molecule inhibitor with the following properties:

Property Value
Molecular Weight 308.38 g/mol
CAS Number 748145-19-9

Proper storage is crucial to maintain the stability and activity of GSK3-IN-4.

Form Storage Temperature Shelf Life
Powder -20°C 2 years
In Solvent -80°C 1 year
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Solubility and Solution Preparation

The solubility of GSK3-IN-4 in common laboratory solvents is a critical factor for experimental

design. While specific quantitative solubility data for GSK3-IN-4 is not readily available in public

literature, the following table provides general guidance based on the properties of similar small

molecule kinase inhibitors. It is strongly recommended to perform small-scale solubility tests

before preparing large volumes of stock solutions.

Solvent Anticipated Solubility

Notes

DMSO Expected to be soluble

The most common solvent for
preparing high-concentration
stock solutions of kinase

inhibitors.

Ethanol May have limited solubility

Can be used for some
applications, but may require

warming.

Water Expected to be insoluble

Not recommended for
preparing primary stock

solutions.

Preparation of Stock Solutions

Materials:

e GSK3-IN-4 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

Protocol:

o Equilibrate the GSK3-IN-4 powder to room temperature before opening the vial to prevent

moisture condensation.
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o To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of
GSK3-IN-4 powder. For example, to 1 mg of GSK3-IN-4 (MW: 308.38), add 324.2 L of
DMSO.

» Vortex or sonicate the solution until the powder is completely dissolved. Gentle warming
(e.g., 37°C) may be applied if necessary.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

» Store the stock solution at -80°C for long-term storage (up to 1 year).

Mechanism of Action and Signaling Pathway

GSKa3 is a constitutively active serine/threonine kinase that plays a crucial role in a multitude of
cellular processes, including metabolism, cell proliferation, and apoptosis.[1] A primary and
well-characterized downstream target of GSK3 is 3-catenin. In the absence of Wnt signaling,
GSK3 phosphorylates 3-catenin, targeting it for ubiquitination and subsequent proteasomal
degradation.[2][3] Inhibition of GSK3, therefore, leads to the stabilization and nuclear
accumulation of 3-catenin, which in turn activates the transcription of TCF/LEF target genes.[2]
[4] GSK3-IN-4, as a GSK-3 inhibitor, is expected to modulate this and other GSK3-mediated
signaling pathways.

Below is a diagram illustrating the canonical Wnt/f3-catenin signaling pathway and the role of
GSKa.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3132522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

